![molecular formula C5H12N2O2 B3143801 N-(2-Aminoethyl)-2-methoxyacetamide CAS No. 53673-35-1](/img/structure/B3143801.png)
N-(2-Aminoethyl)-2-methoxyacetamide
Overview
Description
N-(2-Aminoethyl)-2-methoxyacetamide (AEMA) is a synthetic compound with a wide range of applications in the laboratory. AEMA is an organic compound, consisting of an amide group, an ethyl group, and a methoxy group. It is a versatile compound that can be used as a reagent in a variety of organic reactions and in the synthesis of a variety of organic compounds. AEMA is also used in the production of pharmaceuticals, biochemicals, and other industrial products.
Scientific Research Applications
N-(2-Aminoethyl)-2-methoxyacetamide is widely used in scientific research, particularly in the fields of biochemistry and organic chemistry. N-(2-Aminoethyl)-2-methoxyacetamide has been used in the synthesis of a variety of organic compounds, including peptides, carbohydrates, and other biologically active molecules. In addition, N-(2-Aminoethyl)-2-methoxyacetamide has been used in the synthesis of pharmaceuticals, biochemicals, and other industrial products. N-(2-Aminoethyl)-2-methoxyacetamide has also been used in the study of enzymes, proteins, and other biological molecules.
Mechanism of Action
N-(2-Aminoethyl)-2-methoxyacetamide works by forming an amide bond between the amine group of 2-aminoethanol and the carbonyl group of ethyl acetoacetate. This reaction is catalyzed by a base such as potassium carbonate. The resulting product is N-(2-Aminoethyl)-2-methoxyacetamide, which is then used in various reactions and syntheses.
Biochemical and Physiological Effects
N-(2-Aminoethyl)-2-methoxyacetamide has been shown to have a variety of biochemical and physiological effects. N-(2-Aminoethyl)-2-methoxyacetamide has been used to study the structure and function of enzymes, proteins, and other biological molecules. N-(2-Aminoethyl)-2-methoxyacetamide has also been used to study the metabolism of carbohydrates and other biologically active molecules. In addition, N-(2-Aminoethyl)-2-methoxyacetamide has been used to study the effects of drugs on the human body.
Advantages and Limitations for Lab Experiments
N-(2-Aminoethyl)-2-methoxyacetamide is a versatile compound that has a wide range of applications in the laboratory. N-(2-Aminoethyl)-2-methoxyacetamide is relatively stable, and it can be used in a variety of reactions and syntheses. N-(2-Aminoethyl)-2-methoxyacetamide is also relatively inexpensive, making it an attractive choice for laboratory experiments. However, N-(2-Aminoethyl)-2-methoxyacetamide is not completely inert, and it can react with other compounds in the reaction mixture, which can lead to unwanted side reactions.
Future Directions
N-(2-Aminoethyl)-2-methoxyacetamide has a wide range of applications in scientific research and laboratory experiments, and it is likely that new applications for N-(2-Aminoethyl)-2-methoxyacetamide will be developed in the future. One potential future direction for N-(2-Aminoethyl)-2-methoxyacetamide is in the development of new drugs and biochemicals. N-(2-Aminoethyl)-2-methoxyacetamide could also be used to study the structure and function of proteins and other biological molecules. In addition, N-(2-Aminoethyl)-2-methoxyacetamide could be used in the synthesis of new organic compounds and in the study of enzyme and protein structure and function. Finally, N-(2-Aminoethyl)-2-methoxyacetamide could be used in the development of new materials and in the study of the effects of drugs on the human body.
properties
IUPAC Name |
N-(2-aminoethyl)-2-methoxyacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2/c1-9-4-5(8)7-3-2-6/h2-4,6H2,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQWGDLVDNEQFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Aminoethyl)-2-methoxyacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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